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The selection of a blowing agent is a critical parameter in the formulation of polyvinyl chloride

(PVC) foams, directly influencing the material's density, cellular structure, mechanical

properties, and overall performance. Azodicarbonamide (ADC) has long been a dominant

chemical blowing agent in the PVC industry due to its high gas yield and cost-effectiveness.

However, evolving regulatory landscapes and the demand for specific foam characteristics

have spurred the adoption of alternative agents. This guide provides an objective comparison

of Azodicarbonamide with other common blowing agents, supported by experimental data, to

aid in the selection of the most suitable agent for specific PVC foaming applications.

Executive Summary
Azodicarbonamide is an exothermic blowing agent that provides a high gas yield, making it

efficient for achieving low-density foams.[1][2] In contrast, endothermic blowing agents, such as

sodium bicarbonate, offer a more controlled decomposition, resulting in finer, more uniform cell

structures and a smoother surface finish.[1][3] Other alternatives like 4,4'-

Oxybis(benzenesulfonylhydrazide) (OBSH) are favored for applications requiring high

whiteness and low toxicity.[1] The choice of blowing agent significantly impacts the processing

parameters and final properties of the PVC foam.
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The following table summarizes the key performance characteristics of Azodicarbonamide and

its common alternatives in PVC foaming applications.

Property
Azodicarbona
mide (ADC)

Sodium
Bicarbonate
(SBC)

4,4'-
Oxybis(benzen
esulfonylhydra
zide) (OBSH)

p-
Toluenesulfon
yl hydrazide
(TSH)

Type Exothermic Endothermic Exothermic Exothermic

Decomposition

Temp. (°C)

190-215 (can be

lowered to 140-

160 with

activators)[3][4]

150 (can be

lowered to 100-

140 with

initiators)[4]

~160[4]

Higher

decomposition

temperature[1]

Gas Yield (ml/g) ~220-240[1] ~125[3]
Lower than

ADC[2]
-

Primary Gases

Evolved

N₂, CO, CO₂,

NH₃[4][5]
CO₂, H₂O[3][4] N₂[4] N₂

Cell Structure
Can be coarse,

less uniform

Fine, uniform

cells[1][3]

Fine, uniform

cells[1]
-

Surface Finish Good
Smoother

surface finish[1]
Excellent -

Key Advantages

High gas yield,

cost-effective,

wide processing

window.[1][3][4]

Produces whiter

foam, less prone

to cell collapse,

environmentally

friendly.[3]

Low toxicity,

minimal

discoloration,

suitable for food-

contact

applications.[1]

Suitable for high-

temperature

engineering

plastics.[1]

Limitations

Exothermic

reaction can be

difficult to

control, can

cause

discoloration.

Lower gas yield,

slower

decomposition.

[3]

More expensive

than ADC.[2]

High

decomposition

temperature may

not be suitable

for all PVC

grades.
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Experimental Protocols
Thermal Decomposition Analysis: Thermogravimetric
Analysis (TGA) and Differential Scanning Calorimetry
(DSC)
Objective: To determine the decomposition temperature and thermal behavior (exothermic or

endothermic) of the blowing agents.

Methodology:

A small sample (5-10 mg) of the blowing agent is placed in an aluminum pan.

The sample is heated in a TGA or DSC instrument at a controlled rate (e.g., 10°C/min) under

a nitrogen atmosphere.

TGA: Measures the weight loss of the sample as a function of temperature, indicating the

onset and completion of decomposition.

DSC: Measures the heat flow to or from the sample compared to a reference, identifying

exothermic (heat-releasing) or endothermic (heat-absorbing) decomposition peaks.[5][6]

PVC Plastisol Preparation and Foaming
Objective: To prepare PVC foam samples using different blowing agents for comparative

analysis of foam properties.

Methodology:

A PVC plastisol is formulated by mixing PVC resin, plasticizers, stabilizers, and other

additives in a high-shear mixer until a homogeneous paste is obtained.

The selected blowing agent (e.g., Azodicarbonamide or Sodium Bicarbonate) is then

dispersed into the plastisol at a specified concentration (e.g., 2 parts per hundred of resin -

phr).

The plastisol containing the blowing agent is cast into a mold of desired dimensions.
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The mold is then placed in a preheated oven at a specific temperature (e.g., 180-200°C) for

a set duration to facilitate both the gelation of the PVC and the decomposition of the blowing

agent, leading to foam formation.[7]

Foam Density Measurement
Objective: To quantify the expansion efficiency of the blowing agent by measuring the density

of the resulting PVC foam.

Methodology:

The dimensions (length, width, and thickness) of the prepared foam sample are measured

using calipers to calculate its volume.

The mass of the foam sample is measured using an analytical balance.

The foam density is calculated using the formula: Density = Mass / Volume.

Cellular Structure Analysis: Scanning Electron
Microscopy (SEM)
Objective: To visualize and characterize the cell structure of the PVC foam.

Methodology:

A small section is carefully cut from the PVC foam sample.

The sample is mounted on an SEM stub and sputter-coated with a conductive material (e.g.,

gold) to prevent charging.

The sample is then observed under an SEM at various magnifications.

The resulting micrographs are used to analyze the cell size, cell size distribution, and cell

wall thickness.[8]
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To better understand the processes and relationships discussed, the following diagrams are

provided.

PVC Foaming Workflow

PVC Resin

High-Shear Mixing

Plasticizers Stabilizers Blowing Agent
(ADC, SBC, etc.)

Homogeneous Plastisol

Casting into Mold

Heating in Oven
(Gelation & Decomposition)

Final PVC Foam Product
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Click to download full resolution via product page

Caption: Experimental workflow for PVC foam production.
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Caption: Impact of blowing agent choice on foam properties.
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Thermal Decomposition of Azodicarbonamide

Azodicarbonamide
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Caption: Decomposition pathway of Azodicarbonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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